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Compound of Interest

Compound Name: Enpp-1-IN-11

Cat. No.: B14884565

For researchers and professionals in drug development, ensuring the safe handling and
disposal of chemical compounds is paramount. This guide provides essential information on
the proper disposal procedures for Enpp-1-IN-11, a potent inhibitor of Ecto-nucleotide
pyrophosphatase/phosphodiesterases 1 (ENPP1).[1] Adherence to these guidelines is critical
for laboratory safety and environmental protection.

Disposal Procedures

As a specific safety data sheet (SDS) for Enpp-1-IN-11 is not publicly available, general
laboratory chemical waste disposal procedures should be strictly followed. All chemical waste,
including Enpp-1-IN-11 and any materials contaminated with it, should be treated as
hazardous unless explicitly confirmed to be non-hazardous.

Step-by-Step Disposal Protocol:
« ldentification and Classification: Treat Enpp-1-IN-11 as a hazardous chemical waste.

o Segregation: Keep Enpp-1-IN-11 waste separate from other types of waste, such as
biological or radioactive waste, to prevent unforeseen chemical reactions.

e Containerization:

o Use a designated, compatible, and leak-proof container for solid and liquid waste. The
original container is often the best choice for storing the waste.
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o Ensure the container is in good condition and has a secure lid.

o Do not use food service or household containers.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"Enpp-1-IN-11". Include the date of accumulation.

o Storage: Store the waste container in a designated, secure, and well-ventilated area, away
from general laboratory traffic and incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental health and safety (EHS) or waste disposal service. Do not
dispose of Enpp-1-IN-11 down the drain or in regular trash.

Empty Container Disposal:
o Containers that have held Enpp-1-IN-11 should be triple-rinsed with a suitable solvent.
e The rinseate must be collected and disposed of as hazardous waste.

 After triple-rinsing and air-drying in a ventilated area (such as a chemical fume hood), the
empty container can be disposed of as regular laboratory waste after defacing the original
label.[2][3]

Quantitative Data for Enpp-1-IN-11
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Property Value Source
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elsewhere.

ENPP1 Signaling Pathway and Inhibition

Enpp-1-IN-11 is an inhibitor of ENPP1, an enzyme that plays a critical role in regulating the
cGAS-STING signaling pathway, a key component of the innate immune system. ENPP1
hydrolyzes cyclic GMP-AMP (cGAMP), a second messenger that activates the STING
(stimulator of interferon genes) protein.[4][5] By inhibiting ENPP1, Enpp-1-IN-11 prevents the
degradation of cGAMP, leading to enhanced STING activation and subsequent downstream
immune responses, which are being explored for cancer immunotherapy.[4]
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Caption: Inhibition of ENPP1 by Enpp-1-IN-11 enhances STING-mediated immunity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Enpp-1-IN-11: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14884565#enpp-1-in-11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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